Cas no 234446-37-8 (Phenol, 2(or4)-sec-hexacosyl-)

• Product Name: Phenol, 2(or4)-sec-hexacosyl-
• CAS No: 234446-37-8
• MF: C₃₂H₅₈O
• MW: 458.802330493927
• CID: 287285
• PubChem ID: 73555347
• Update Time: 2025-04-19

Phenol, 2(or4)-sec-hexacosyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2(or4)-sec-hexacosyl-
• DTXSID20946097
• 4-(HEXACOSAN-2-YL)PHENOL
• 234446-37-8
• Phenol, 2(or 4)-sec-hexacosyl-

• Inchi： 1S/C32H58O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-30(2)31-26-28-32(33)29-27-31/h26-30,33H,3-25H2,1-2H3
• InChI Key： UBJVGCQWESUVTF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)CCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 458.448766469g/mol
• Monoisotopic Mass: 458.448766469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 20.2Ų